Cas no 915376-54-4 (Phosphonic acid, P-[(2,3,4,5,6-pentabromophenyl)methyl]-)

• Product Name: Phosphonic acid, P-[(2,3,4,5,6-pentabromophenyl)methyl]-
• CAS No: 915376-54-4
• MF: C₇H₄Br₅O₃P
• MW: 566.59861946106
• CID: 787117
• PubChem ID: 59171997
• Update Time: 2025-04-19

Phosphonic acid, P-[(2,3,4,5,6-pentabromophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, P-[(2,3,4,5,6-pentabromophenyl)methyl]-
• (2,3,4,5,6-pentabromophenyl)methylphosphonic acid
• DTXSID10731196
• SCHEMBL3206776
• [(Pentabromophenyl)methyl]phosphonic acid
• 915376-54-4

• Inchi： 1S/C7H4Br5O3P/c8-3-2(1-16(13,14)15)4(9)6(11)7(12)5(3)10/h1H2,(H2,13,14,15)
• InChI Key： ZREUDFZXRGHRNT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1CP(=O)(O)O)Br)Br)Br)Br

Computed Properties

• Exact Mass: 565.57740g/mol
• Monoisotopic Mass: 561.58149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5Ų